4-[1-[(5-Iodopyrimidin-2-yl)amino]ethyl]benzonitrile

• IUPAC Name: 4-[1-[(5-iodopyrimidin-2-yl)amino]ethyl]benzonitrile
• InChI: InChI=1S/C13H11IN4/c1-9(11-4-2-10(6-15)3-5-11)18-13-16-7-12(14)8-17-13/h2-5,7-9H,1H3,(H,16,17,18)
• InChI Key: IBWGHLINQBNDFT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C#N)NC2=NC=C(C=N2)I
• Molecular Formula: C13H11IN4
• Molecular Weight: 350.16 g/mol

Description

4-[1-[(5-Iodopyrimidin-2-yl)amino]ethyl]benzonitrile, also known as IPAB, is a chemical compound that has been extensively studied for its potential applications in scientific research. IPAB is a potent inhibitor of the protein kinase activity of the oncogenic tyrosine kinase, Bcr-Abl. This makes it a promising candidate for the treatment of certain types of cancer, such as chronic myeloid leukemia (CML). In addition, IPAB has been shown to have other potential applications in scientific research, including as a tool for studying the mechanisms of protein kinase activity and as a potential therapeutic agent for other diseases.

Mechanism of Action

The mechanism of action of 4-[1-[(5-Iodopyrimidin-2-yl)amino]ethyl]benzonitrile involves the inhibition of the protein kinase activity of Bcr-Abl. This leads to the suppression of the signaling pathways that are responsible for the development and progression of CML. In addition, 4-[1-[(5-Iodopyrimidin-2-yl)amino]ethyl]benzonitrile has been shown to inhibit the activity of other protein kinases, including the epidermal growth factor receptor (EGFR) and the platelet-derived growth factor receptor (PDGFR), which are involved in the development of other types of cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[1-[(5-Iodopyrimidin-2-yl)amino]ethyl]benzonitrile are primarily related to its inhibition of protein kinase activity. This leads to the suppression of cellular signaling pathways that are involved in the development and progression of cancer. In addition, 4-[1-[(5-Iodopyrimidin-2-yl)amino]ethyl]benzonitrile has been shown to have other effects on cellular processes, including the regulation of cell cycle progression and the induction of apoptosis (programmed cell death).

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[1-[(5-Iodopyrimidin-2-yl)amino]ethyl]benzonitrile for use in lab experiments is its high potency and specificity for the Bcr-Abl tyrosine kinase. This makes it a useful tool for studying the mechanisms of protein kinase activity and for the development of new therapeutic agents for the treatment of cancer. However, there are also limitations to the use of 4-[1-[(5-Iodopyrimidin-2-yl)amino]ethyl]benzonitrile in lab experiments, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several potential future directions for the study of 4-[1-[(5-Iodopyrimidin-2-yl)amino]ethyl]benzonitrile and its applications in scientific research. One area of research involves the development of new therapeutic agents based on the structure of 4-[1-[(5-Iodopyrimidin-2-yl)amino]ethyl]benzonitrile, which may have improved potency and selectivity for the Bcr-Abl tyrosine kinase. In addition, further studies are needed to better understand the mechanisms of protein kinase activity and the role of 4-[1-[(5-Iodopyrimidin-2-yl)amino]ethyl]benzonitrile in regulating these processes. Finally, there is potential for the use of 4-[1-[(5-Iodopyrimidin-2-yl)amino]ethyl]benzonitrile in the study of other diseases and cellular processes beyond cancer.

Synthesis Methods

The synthesis of 4-[1-[(5-Iodopyrimidin-2-yl)amino]ethyl]benzonitrile involves several steps, starting with the reaction of 2-amino-5-iodopyrimidine with ethyl 4-bromobenzoylacetate to form 4-(2-amino-5-iodopyrimidin-4-yl)benzoic acid ethyl ester. This intermediate is then reacted with ethylenediamine to form 4-[1-[(5-iodopyrimidin-2-yl)amino]ethyl]benzoic acid ethyl ester, which is subsequently converted to 4-[1-[(5-Iodopyrimidin-2-yl)amino]ethyl]benzonitrile through a series of reactions involving nitrile formation and deprotection.

Scientific Research Applications

4-[1-[(5-Iodopyrimidin-2-yl)amino]ethyl]benzonitrile has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the use of 4-[1-[(5-Iodopyrimidin-2-yl)amino]ethyl]benzonitrile as a therapeutic agent for the treatment of certain types of cancer, such as CML. 4-[1-[(5-Iodopyrimidin-2-yl)amino]ethyl]benzonitrile is a potent inhibitor of the Bcr-Abl tyrosine kinase, which is responsible for the development and progression of CML. In addition, 4-[1-[(5-Iodopyrimidin-2-yl)amino]ethyl]benzonitrile has been shown to have potential applications in the study of protein kinase activity, which is involved in a wide range of cellular processes.